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Compound of Interest

Compound Name: Guanazole

Cat. No.: B075391 Get Quote

Guanazole, chemically known as 3,5-diamino-1,2,4-triazole (DAT), is a nitrogen-rich

heterocyclic compound that serves as a critical building block in the development of next-

generation energetic materials. Its high nitrogen content, thermal stability, and versatile

reactivity make it an attractive starting material for synthesizing a wide array of high-

performance explosives, propellants, and pyrotechnics. This document provides detailed

application notes and experimental protocols for researchers and scientists involved in the

synthesis and characterization of guanazole-based energetic materials.

Application Notes
Guanazole's utility in energetic materials synthesis stems from its two primary reactive sites:

the amino groups and the triazole ring. These sites allow for a variety of chemical

modifications, including nitration, salt formation, and condensation reactions, to produce

compounds with tailored energetic properties.

Key applications include:

Formation of Energetic Salts: The basic amino groups of guanazole can be protonated by

various energetic acids (e.g., picric acid, dinitramide) to form energetic salts. These salts

often exhibit a desirable balance of high performance and reduced sensitivity to impact and

friction. The extensive hydrogen bonding networks in these salts contribute to their thermal

stability.
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Synthesis of Nitro Derivatives: The amino groups can be converted to nitramino groups (-

NHNO2), significantly increasing the oxygen balance and energetic output of the resulting

molecule. Furthermore, the triazole ring itself can be nitrated under specific conditions.

Precursor for Fused-Ring Systems: Guanazole is a key precursor for constructing more

complex, high-nitrogen fused-ring systems. For instance, it can be reacted with other

nitrogen-rich heterocycles, such as tetrazines, to create highly stable and energetic

molecules.[1] These fused structures often exhibit remarkable thermal stability, making them

suitable for applications requiring heat-resistant explosives.

Development of Insensitive High Explosives: By carefully selecting the functional groups and

molecular architecture, guanazole derivatives can be designed to be powerful yet

remarkably insensitive to accidental detonation. This is a critical attribute for modern military

and civilian applications where safety is paramount.

Performance of Guanazole-Based Energetic
Materials
The energetic properties of materials derived from guanazole vary significantly based on their

final chemical structure. The following tables summarize key performance data for

representative guanazole-based energetic compounds, providing a comparative overview.
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Compo
und
Name

Density
(g/cm³)

Detonati
on
Velocity
(m/s)

Detonati
on
Pressur
e (GPa)

Impact
Sensitiv
ity (J)

Friction
Sensitiv
ity (N)

Decomp
osition
Temp.
(°C)

Referen
ce

N⁵,N⁵′-

(1,2,4,5-

tetrazine-

3,6-diyl)-

bis(1H-

1,2,4-

triazole-

3,5-

diamine)

N/A 8180 N/A >98 >360 357 [1]

Monohyd

razinium

3,5-

bis(dinitr

omethyl)-

1,2,4-

triazolate

1.965 9086 38.7 N/A N/A N/A [2][3]

Monoam

monium

3,5-

bis(dinitr

omethyl)-

1,2,4-

triazolate

1.957 9271 41.0 N/A N/A N/A [2][3]

3,6-

Diamino-

1H-[1][2]

[4]triazol

o[4,3-b]

[1][2]

[4]triazol

e

N/A N/A N/A N/A N/A 261 [5]
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Triamino

guanidini

um salt

of 5,5´-

dinitrimin

o-3,3´-

azo-1H-

1,2,4-

triazole

N/A 8596 N/A N/A N/A 219 [6]

Experimental Protocols
The following are detailed protocols for the synthesis of key guanazole-based energetic

materials.

Protocol 1: Synthesis of N⁵,N⁵′-(1,2,4,5-tetrazine-3,6-diyl)-bis(1H-1,2,4-triazole-3,5-diamine)[1]

This protocol describes the synthesis of a highly stable and insensitive energetic material

through the condensation of guanazole with a tetrazine derivative.

Materials:

3,5-diamino-1,2,4-triazole (Guanazole, DAT)

3,6-dichloro-1,2,4,5-tetrazine

Dimethylformamide (DMF)

Sodium hydride (NaH, 60% dispersion in mineral oil)

Hydrochloric acid (HCl)

Distilled water

Procedure:
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To a solution of 3,5-diamino-1,2,4-triazole in anhydrous DMF, add sodium hydride portion-

wise at 0 °C under an inert atmosphere.

Stir the mixture at room temperature for 1 hour.

Add a solution of 3,6-dichloro-1,2,4,5-tetrazine in DMF dropwise to the reaction mixture.

Heat the reaction mixture to 80 °C and maintain for 12 hours.

Cool the mixture to room temperature and pour it into ice water.

Neutralize the solution with hydrochloric acid to precipitate the product.

Filter the solid, wash with distilled water, and dry under vacuum to yield the final product.

Protocol 2: General Procedure for the Formation of Energetic Salts of Guanazole Derivatives

This protocol outlines a general method for the synthesis of energetic salts from a guanazole-

derived base and an energetic acid.

Materials:

Guanazole-based compound (e.g., 3,6-Diamino-1H-[1][2][4]triazolo[4,3-b][1][2][4]triazole)[5]

Energetic acid (e.g., Picric acid, 3,5-dinitro-1,2,4-triazolate)

Solvent (e.g., Ethanol, Water)

Procedure:

Dissolve the guanazole-based compound in the chosen solvent, with gentle heating if

necessary.

In a separate flask, dissolve the energetic acid in the same solvent.

Slowly add the acid solution to the solution of the guanazole derivative with constant stirring.

A precipitate will form immediately or upon cooling.
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Stir the mixture for an additional 1-2 hours to ensure complete reaction.

Collect the solid product by filtration.

Wash the product with a small amount of cold solvent and then dry it in a desiccator.

Visualizations
Diagram 1: Synthesis of a Tetrazine-Triazole Energetic Material

Reactants Reaction Conditions

Guanazole

Reaction

3,6-dichloro-1,2,4,5-tetrazine Sodium Hydride (Base) DMF (Solvent) 80 °C

N⁵,N⁵′-(1,2,4,5-tetrazine-3,6-diyl)-bis
(1H-1,2,4-triazole-3,5-diamine)

Guanazole Derivative
(Base) Dissolve in Solvent

Energetic Acid Dissolve in Solvent
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Crystallization Filter and Dry Energetic Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

